Cas no 147764-61-2 (5h-Imidazo5,1-Aisoindole)

• Product Name: 5h-Imidazo5,1-Aisoindole
• CAS No: 147764-61-2
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• MDL: MFCD11707113
• CID: 1106387
• PubChem ID: 10583021
• Update Time: 2025-07-15

5h-Imidazo5,1-Aisoindole Chemical and Physical Properties

Names and Identifiers

• 5H-Imidazo[5,1-a]isoindole
• 147764-61-2
• CS-0433303
• SCHEMBL13469695
• MFCD11707113
• DTXSID50441984
• AS-37918
• CHEMBL4557547
• 5H-IMIDAZO[4,3-A]ISOINDOLE
• BDBM50516662
• AKOS006346326
• 5h-Imidazo5,1-Aisoindole

• MDL： MFCD11707113
• Inchi： 1S/C10H8N2/c1-2-4-9-8(3-1)6-12-7-11-5-10(9)12/h1-5,7H,6H2
• InChI Key： PNYPJSJTDDEXRR-UHFFFAOYSA-N
• SMILES： N12C=NC=C1C1C=CC=CC=1C2

Computed Properties

• Exact Mass: 156.068748264g/mol
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 5h-Imidazo5,1-Aisoindole

Introduction to 5H-Imidazo[5,1-a]isoindole (CAS No. 147764-61-2): A Versatile Scaffold in Modern Chemical Biology

5H-Imidazo[5,1-a]isoindole, identified by its unique Chemical Abstracts Service (CAS) number 147764-61-2, represents a structurally intriguing heterocyclic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This bicyclic scaffold, composed of an imidazole ring fused with an isoindole moiety, presents a rich framework for medicinal chemists to explore due to its potential to engage with biological targets through multiple binding interactions. The inherent electronic and steric properties of this molecule make it a promising candidate for the development of novel therapeutic agents.

The imidazo[5,1-a]isoindole core is not merely a curiosity but a well-studied pharmacophore with demonstrated utility across various therapeutic areas. Recent advancements in synthetic methodologies have enabled the efficient construction of substituted derivatives, allowing researchers to fine-tune physicochemical properties such as solubility, metabolic stability, and target affinity. The structural motif is particularly amenable to modifications at the 2-, 3-, and 4-positions of the imidazole ring, as well as at the 1-position of the isoindole component, providing a diverse palette for structure-activity relationship (SAR) studies.

In the context of contemporary drug discovery, 5H-imidazo[5,1-a]isoindole has been investigated for its potential applications in oncology, anti-inflammatory therapies, and antiviral treatments. Notably, several derivatives have exhibited inhibitory activity against key enzymes and receptors implicated in disease pathways. For instance, studies have highlighted the compound's ability to modulate kinase activities relevant to cancer progression. The precise spatial arrangement of nitrogen atoms within the bicyclic system facilitates hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity.

One particularly compelling aspect of 5H-imidazo[5,1-a]isoindole is its capacity to serve as a scaffold for designing molecules with dual or multi-target capabilities. By strategically incorporating functional groups that can interact with distinct biological sites, researchers can develop compounds that exhibit synergistic effects or improved therapeutic profiles. This approach aligns with the growing emphasis on polypharmacology in modern medicine, where targeting multiple pathways simultaneously can lead to more robust clinical outcomes.

The synthesis of 5H-imidazo[5,1-a]isoindole derivatives has been streamlined through various catalytic and transition-metal-mediated reactions. For example, palladium-catalyzed cross-coupling reactions have proven particularly effective in constructing the core bicyclic structure from readily available precursors. Additionally, recent innovations in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for evaluating stereoselective interactions with biological targets. These synthetic advances have democratized access to this scaffold for academic and industrial researchers alike.

Evaluation of 5H-imidazo[5,1-a]isoindole compounds in preclinical models has revealed promising results regarding their pharmacokinetic profiles and target engagement. Many derivatives exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties when optimized appropriately. Furthermore, computational modeling techniques have been instrumental in predicting binding modes and optimizing ligand efficiency before experimental validation. These computational tools allow for rapid screening of large libraries of analogs based on virtual screening protocols.

The versatility of 5H-imidazo[5,1-a]isoindole as a pharmacological scaffold continues to inspire new research directions. Ongoing studies are exploring its potential in treating neurodegenerative disorders by targeting aberrant protein aggregation pathways. Additionally, modifications aimed at enhancing bioavailability have led to the development of prodrugs that release active metabolites within biological systems. Such innovations underscore the dynamic nature of medicinal chemistry and the enduring relevance of heterocyclic scaffolds like imidazo[5,1-a]isoindole.

In conclusion,CAS No. 147764-61-2 corresponds to a structurally sophisticated compound that exemplifies how molecular diversity can be leveraged for therapeutic benefit. The imidazo[5,1-a]isoindole framework offers an adaptable platform for addressing complex diseases through targeted molecular interactions. As synthetic methodologies evolve and our understanding of biological systems deepens,5H-imidazo[5,1-a]isoindole derivatives are poised to remain at forefronts of chemical biology research.